Cas no 64480-66-6 (Glycoursodeoxycholic Acid)

• Product Name: Glycoursodeoxycholic Acid
• CAS No: 64480-66-6
• Molecular Formula: C₂₆H₄₃NO₅
• Molecular Weight: 449.6233
• MDL: MFCD00137427
• CID: 516193
• PubChem ID: 329748294

Glycoursodeoxycholic Acid Properties

Names and Identifiers

• Glycine, N-[(3a,5b,7b)-3,7-dihydroxy-24-oxocholan-24-yl]-
• Glycoursodeoxycholic acid
• Ursodeoxycholylglycine
• N-(3α,7β-Dihydroxy-5β-cholan-24-oyl)glycine
• N-[(3α,5β,7β)-3,7-Dihydroxy-24-oxocholan-24-yl]glycine
• GUDCA
• Glycylursodeoxycholic acid
• N-[(3alpha,5beta,7beta)-3,7-Dihydroxy-24-oxocholan-24-yl]glycine
• 3alpha,7beta-Dihydroxy-5beta-cholanoylglycine
• Glycoursodeoxycholicacid
• 2-[[(4R)-4-[(3R,5S,7S,8R,9R,10S,13R,14S,17R)-3,7-Dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,1

• MDL： MFCD00137427
• InChIKey： GHCZAUBVMUEKKP-JAADFPRLSA-N
• Inchi： 1S/C26H43NO5/c1-15(4-7-22(30)27-14-23(31)32)18-5-6-19-24-20(9-11-26(18,19)3)25(2)10-8-17(28)12-16(25)13-21(24)29/h15-21,24,28-29H,4-14H2,1-3H3,(H,27,30)(H,31,32)/t15-,16+,17-,18-,19+,20-,21+,24+,25+,26-/m1/s1
• SMILES： O([H])[C@@]1([H])C([H])([H])[C@]2([H])C([H])([H])[C@@]([H])(C([H])([H])C([H])([H])[C@]2(C([H])([H])[H])[C@]2([H])C([H])([H])C([H])([H])[C@]3(C([H])([H])[H])[C@@]([H])([C@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])C(N([H])C([H])([H])C(=O)O[H])=O)C([H])([H])C([H])([H])[C@@]3([H])[C@@]21[H])O[H]

Computed Properties

• Exact Mass: 449.31400
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Monoisotopic Mass: 449.314
• Heavy Atom Count: 32
• Complexity: 727
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 107

Experimental Properties

• LogP: 3.98500
• PSA: 106.86000
• Refractive Index: 1.546
• Melting Point: 228 ºC
• Color/Form: Powder

Related Categories

• Other Chemical Reagents